Cas no 1198056-94-8 (2-phenyl-N-[(1-phenylcyclopropyl)methyl]ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-[(1-phenylcyclopropyl)methyl]ethene-1-sulfonamide
• CAS No: 1198056-94-8
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• CID: 5683076
• PubChem ID: 29839993
• Update Time: 2025-05-20

2-phenyl-N-[(1-phenylcyclopropyl)methyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z227923722
• (E)-2-phenyl-N-[(1-phenylcyclopropyl)methyl]ethenesulfonamide
• 1198056-94-8
• 2-phenyl-N-[(1-phenylcyclopropyl)methyl]ethene-1-sulfonamide
• EN300-26577501
• AB01004497-01

• Inchi： 1S/C18H19NO2S/c20-22(21,14-11-16-7-3-1-4-8-16)19-15-18(12-13-18)17-9-5-2-6-10-17/h1-11,14,19H,12-13,15H2/b14-11+
• InChI Key： TUJKTJLLXZVFCA-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.11365002g/mol
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-phenyl-N-[(1-phenylcyclopropyl)methyl]ethene-1-sulfonamide

Introduction to 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide (CAS No. 1198056-94-8)

2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide, with the CAS number 1198056-94-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are widely studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor activities.

The molecular structure of 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide is characterized by a phenyl group attached to a sulfonamide moiety, which is further substituted with a (1-phenylcyclopropyl)methyl group. This complex arrangement of functional groups contributes to its distinct chemical and biological properties. The presence of the phenylcyclopropyl moiety, in particular, has been shown to enhance the compound's lipophilicity and cell membrane permeability, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide in the treatment of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide has also shown promise in cancer research. A 2022 study conducted by researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain types of cancer cells, particularly those derived from breast and lung tumors. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

The synthesis of 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide involves several well-established chemical reactions. One common approach is to start with the reaction of phenylethene with sulfonyl chloride to form the corresponding sulfonate ester, which is then treated with an amine derivative to yield the final product. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

In conclusion, 2-Phenyl-N-[(1-Phenylcyclopropyl)methyl]ethene-1-sulfonamide (CAS No. 1198056-94-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its potential use as a novel therapeutic agent.